Cas no 1795360-83-6 (N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide)

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide is a heterocyclic compound featuring a fused imidazothiazole core linked to a pyrimidine carboxamide moiety. This structure confers potential biological activity, particularly in medicinal chemistry applications, due to its ability to interact with diverse enzymatic targets. The compound's rigid polycyclic framework enhances binding affinity and selectivity, making it a promising scaffold for drug discovery. Its synthetic versatility allows for further derivatization, enabling optimization of pharmacokinetic properties. The presence of both nitrogen and sulfur heteroatoms contributes to its electronic and steric profile, facilitating interactions with biological macromolecules. This compound is of interest in the development of therapeutic agents targeting specific disease pathways.

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide structure

1795360-83-6 structure

Product Name:N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide

CAS No:1795360-83-6

MF:C₁₆H₁₁N₅OS

MW:321.356440782547

CID:5369132

Update Time:2025-10-20

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide
- Inchi： 1S/C16H11N5OS/c22-15(14-17-6-3-7-18-14)19-12-5-2-1-4-11(12)13-10-21-8-9-23-16(21)20-13/h1-10H,(H,19,22)
- InChI Key： SFRYHGMSIZWXCY-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=CC=C2C2=CN3C=CSC3=N2)=O)=NC=CC=N1

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6469-0305-2μmol	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6469-0305-5μmol	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6469-0305-10μmol	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6469-0305-20μmol	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6469-0305-1mg	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6469-0305-2mg	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6469-0305-3mg	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6469-0305-4mg	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6469-0305-5mg	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6469-0305-10mg	N-(2-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)pyrimidine-2-carboxamide	1795360-83-6	90%+	10mg	$79.0	2023-04-25

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide Related Literature

1. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. Aluminium salabza complexes for fixation of CO2 to organic carbonates†

L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

Additional information on N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide (CAS No. 1795360-83-6): A Comprehensive Overview

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide (CAS No. 1795360-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a unique imidazo[2,1-b][1,3]thiazole core linked to a pyrimidine-2-carboxamide moiety, exhibits promising properties for therapeutic applications. Its molecular structure combines heterocyclic aromatic systems, which are often associated with bioactivity, making it a subject of interest for drug discovery and development.

The compound's imidazo[2,1-b][1,3]thiazole scaffold is particularly noteworthy due to its prevalence in medicinal chemistry. This structural motif is found in various bioactive molecules, including kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and infectious diseases. The pyrimidine-2-carboxamide group further enhances its binding affinity and selectivity, making it a versatile building block for drug design.

In recent years, the demand for novel heterocyclic compounds like N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide has surged, driven by advancements in precision medicine and personalized therapies. The compound's potential applications extend to small-molecule inhibitors, proteolysis-targeting chimeras (PROTACs), and other cutting-edge therapeutic modalities. Its ability to modulate protein-protein interactions or enzymatic activity positions it as a valuable tool for addressing unmet medical needs.

From a synthetic chemistry perspective, the preparation of N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide involves multi-step organic transformations, including condensation, cyclization, and amidation reactions. Researchers have optimized these protocols to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. The compound's stability under various conditions also makes it suitable for formulation studies and preclinical evaluations.

The market for imidazo[2,1-b][1,3]thiazole-based compounds is expanding, with pharmaceutical companies investing heavily in their development. Analysts project significant growth in this sector, particularly for oncology and immunology applications. N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide is poised to play a pivotal role in this landscape, offering a scaffold for next-generation therapeutics. Its patent status and licensing opportunities are also areas of active exploration.

Beyond its pharmaceutical potential, N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide has applications in agrochemicals and materials science. Its heterocyclic framework can be tailored to develop novel pesticides or functional materials with specific electronic properties. This versatility underscores its importance in interdisciplinary research and industrial innovation.

In conclusion, N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide (CAS No. 1795360-83-6) represents a compelling example of modern heterocyclic chemistry's potential. Its unique structure, diverse applications, and relevance to current therapeutic trends make it a compound of enduring interest. As research continues to uncover its full capabilities, it is likely to remain a focal point in the quest for innovative solutions to global health and technological challenges.